Cas no 1167414-92-7 ((R)-1-(2-Chlorophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2-Chlorophenyl)ethanamine hydrochloride
• CAS No: 1167414-92-7
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD11101198
• CID: 1027064
• PubChem ID: 44828517
• Update Time: 2025-06-13

(R)-1-(2-Chlorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Chlorophenyl)ethanamine hydrochloride
• (R)-1-(2-Chlorophenyl)ethamine hydrochloride
• (R)-1-(2-CHLOROPHENYL)ETHANAMINE-HCl
• (r)-1-(2-chlorophenyl)ethanamine hcl
• MFCD11101198
• EN300-177813
• Benzenemethanamine, 2-chloro-alpha-methyl-, hydrochloride (1:1), (alphaR)-
• AKOS015846326
• (1R)-1-(2-chlorophenyl)ethan-1-amine hydrochloride
• GS-7136
• A893510
• CS-0149379
• 1167414-92-7
• (R)-1-(2-Chlorophenyl)ethanaminehydrochloride
• (1R)-1-(2-CHLOROPHENYL)ETHAN-1-AMINE HCl
• [(1R)-1-(2-chlorophenyl)ethyl]amine hydrochloride
• (1R)-1-(2-chlorophenyl)ethanamine;hydrochloride
• AKOS015890323
• (R)-1-(2-chlorophenyl)ethan-1-amine hydrochloride
• DB-353561

• MDL： MFCD11101198
• Inchi： 1S/C8H10ClN.ClH/c1-6(10)7-4-2-3-5-8(7)9;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key： ZNBDAZNBHBGAOB-FYZOBXCZSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 191.02700
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.86200

Additional information on (R)-1-(2-Chlorophenyl)ethanamine hydrochloride

Comprehensive Overview of (R)-1-(2-Chlorophenyl)ethanamine hydrochloride (CAS No. 1167414-92-7)

(R)-1-(2-Chlorophenyl)ethanamine hydrochloride (CAS No. 1167414-92-7) is a chiral organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of arylalkylamines, featuring a chlorophenyl group and an ethylamine backbone, which makes it a valuable intermediate in the development of bioactive molecules. Its enantiomeric purity and hydrochloride salt form enhance its stability and solubility, critical for laboratory and industrial applications.

In recent years, the demand for chiral building blocks like (R)-1-(2-Chlorophenyl)ethanamine hydrochloride has surged due to their role in asymmetric synthesis and drug discovery. Researchers frequently search for "CAS 1167414-92-7 suppliers" or "(R)-1-(2-Chlorophenyl)ethanamine HCl applications," reflecting its relevance in medicinal chemistry and catalysis. The compound's stereoselectivity is particularly valuable for designing pharmaceutical intermediates with reduced side effects, aligning with the industry's focus on precision medicine.

The synthesis of (R)-1-(2-Chlorophenyl)ethanamine hydrochloride typically involves enantioselective reduction or resolution techniques, ensuring high optical purity. Its physicochemical properties, such as melting point and solubility, are well-documented, aiding in process optimization. Analytical methods like HPLC and chiral chromatography are employed to verify its purity, addressing common queries such as "how to analyze CAS 1167414-92-7."

Beyond pharmaceuticals, this compound finds niche applications in material science and agrochemicals. Its chlorophenyl moiety contributes to unique reactivity patterns, making it a candidate for ligand design in catalysis. Environmental and regulatory considerations are also trending topics, with searches like "green synthesis of (R)-1-(2-Chlorophenyl)ethanamine" gaining traction, reflecting the shift toward sustainable chemistry.

In summary, (R)-1-(2-Chlorophenyl)ethanamine hydrochloride (CAS No. 1167414-92-7) is a versatile chiral compound with broad utility in research and industry. Its enantiomeric purity, synthetic flexibility, and applications in drug development underscore its importance. As the scientific community prioritizes stereochemistry and green chemistry, this compound remains a focal point for innovation.